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Glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin Glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin
Brand Name: Vulcanchem
CAS No.: 144398-31-2
VCID: VC21153013
InChI: InChI=1S/C30H34N4O8/c1-17-14-27(38)42-24-16-21(12-13-22(17)24)33-23(15-20-8-5-4-6-9-20)30(41)34-29(40)19(3)32-28(39)18(2)31-25(35)10-7-11-26(36)37/h4-6,8-9,12-14,16,18-19,23,33H,7,10-11,15H2,1-3H3,(H,31,35)(H,32,39)(H,36,37)(H,34,40,41)/t18-,19-,23-/m0/s1
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O
Molecular Formula: C30H34N4O8
Molecular Weight: 578.6 g/mol

Glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin

CAS No.: 144398-31-2

Cat. No.: VC21153013

Molecular Formula: C30H34N4O8

Molecular Weight: 578.6 g/mol

* For research use only. Not for human or veterinary use.

Glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin - 144398-31-2

Specification

CAS No. 144398-31-2
Molecular Formula C30H34N4O8
Molecular Weight 578.6 g/mol
IUPAC Name 5-[[(2S)-1-[[(2S)-1-[[(2S)-2-[(4-methyl-2-oxochromen-7-yl)amino]-3-phenylpropanoyl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C30H34N4O8/c1-17-14-27(38)42-24-16-21(12-13-22(17)24)33-23(15-20-8-5-4-6-9-20)30(41)34-29(40)19(3)32-28(39)18(2)31-25(35)10-7-11-26(36)37/h4-6,8-9,12-14,16,18-19,23,33H,7,10-11,15H2,1-3H3,(H,31,35)(H,32,39)(H,36,37)(H,34,40,41)/t18-,19-,23-/m0/s1
Standard InChI Key RVULACOTIZBPNQ-YDHSSHFGSA-N
Isomeric SMILES CC1=CC(=O)OC2=C1C=CC(=C2)N[C@@H](CC3=CC=CC=C3)C(=O)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCCC(=O)O
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O
Canonical SMILES CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O

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